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For researchers, scientists, and drug development professionals demanding precision and

reliability in Total Organic Carbon (TOC) and Total Nitrogen (TNb) analysis, the Analytik Jena

multi N/C 2300 series offers a robust and versatile solution. This guide provides a

comprehensive overview of the instrument's specifications, experimental protocols, and core

technologies, empowering users to maximize its analytical capabilities. The multi N/C 2300 is

particularly adept at handling particle-rich and small-volume samples, making it a valuable tool

in environmental monitoring, pharmaceutical quality control, and diverse research applications.

[1][2]

Core Principles and Technology
The multi N/C 2300 operates on the principle of high-temperature catalytic combustion.[3][4]

Liquid or solid samples are introduced into a high-temperature furnace (up to 950°C) where

organic compounds are completely oxidized to carbon dioxide (CO2) in the presence of a

catalyst.[3] The resulting CO2 is then detected by a highly sensitive, wide-range Focus

Radiation Non-Dispersive Infrared (NDIR) detector.[1][5] For total nitrogen analysis, nitrogen-

containing compounds are converted to nitrogen oxides, which are subsequently detected by

either a chemiluminescence detector (CLD) or an electrochemical detector (ChD).[1][3]

A key feature of the multi N/C 2300 is its septum-free direct injection system, which allows for

the analysis of particle-containing samples without the risk of blockage or carryover.[1][2] This,

combined with a microliter syringe, enables precise dosing of sample volumes ranging from 10

to 500 µL.[2][3]
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Quantitative Specifications
The following tables summarize the key performance specifications of the multi N/C 2300

series.

Table 1: General System Specifications
Parameter Specification

Digestion Principle
Catalytic high-temperature combustion (up to

950°C)[3]

Sample Introduction Septum-free direct injection[1]

Injection Volume 10 - 500 µL[3]

Analysis Time 3 - 5 minutes[1][6]

Gas Supply
Oxygen 4.5 or synthetic air (CO2 <1 ppm,

hydrocarbons <0.5 ppm)[1][6]

Dimensions (W x D x H) 513 x 547 x 464 mm[3]

Weight (Basic Device) 21 kg[3]

Table 2: TOC Analysis Performance
Parameter Specification

Detector Focus Radiation NDIR[1][5]

Measurement Range 0 - 30,000 mg/L TOC[1][3]

Detection Limit 50 µg/L[1]

Precision (RSD) 1 - 2 %[1]

Parameters Measured TC, TIC, TOC, DOC, NPOC, NPOCplus[1]

Table 3: TNb Analysis Performance
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Parameter
Chemiluminescence
Detector (CLD)

Electrochemical Detector
(ChD)

Measurement Range 0 - 200 mg/L[3] 0 - 100 mg/L[3]

Precision (RSD) 2 - 3% 2 - 3%

Experimental Workflow and Protocols
The analytical process of the multi N/C 2300 follows a streamlined workflow, from sample

preparation to data analysis. The instrument's software, multiWin pro, provides intuitive control

and data evaluation, with features like automatic calibration and result reporting.[1][3]

Sample Preparation Instrument Analysis
Data Processing

Aqueous or
Solid Sample

Homogenization
(if required)

Acidification & Purging
(for NPOC)

Autosampler
(AS 60) Direct Injection High-Temperature

Combustion (950°C)
NDIR (CO2) &

CLD/ChD (NOx)
Data Acquisition
(multiWin pro)

Concentration
Calculation Report Generation

Click to download full resolution via product page

General experimental workflow for the multi N/C 2300.

Standard Operating Procedure Outline
A typical experimental protocol for TOC analysis using the multi N/C 2300 involves the

following steps. This procedure is based on established international standards with which the

instrument complies, such as ISO 20236, EN 1484, and ASTM D7573.[1][7]

Instrument Preparation and Calibration:

Ensure the carrier gas supply (Oxygen 4.5 or synthetic air) meets the purity requirements.

[1][6]

Perform a system leak test using the multiWin pro software.
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Calibrate the instrument using certified standard solutions of potassium hydrogen

phthalate for TOC and a suitable nitrogen standard for TNb. The "Easy Cal" function

allows for multi-point calibration from a single stock solution.[1]

Sample Preparation:

For liquid samples, ensure they are homogeneous. If necessary, use the magnetic stirring

capabilities of the autosampler.[1]

For Non-Purgeable Organic Carbon (NPOC) analysis, samples are automatically acidified

and purged by the autosampler to remove inorganic carbon.[1]

For solid samples, weigh an appropriate amount (up to 3 g) into a ceramic boat. No

complex sample preparation like milling is typically required.[1][2]

Sequence Setup and Execution:

Set up the measurement sequence in the multiWin pro software, defining sample IDs,

measurement methods (TOC, NPOC, TNb), and the number of replicates.

Place the prepared sample vials or boats in the appropriate autosampler rack.

Start the automated analysis sequence.

Data Analysis and Reporting:

The multiWin pro software automatically calculates the concentration of the target analytes

based on the calibration.

Review the results, including statistical data such as mean and relative standard deviation.

Generate a comprehensive report in various formats (e.g., PDF, CSV). The software also

offers conversion functions to estimate parameters like Chemical Oxygen Demand (COD)

and Biological Oxygen Demand (BOD) from TOC results.[1]

System Components and Logical Relationships
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The multi N/C 2300 is a modular system that can be configured with various components to suit

specific analytical needs.

multi N/C 2300 Core Unit

Sample Introduction & Automation

Nitrogen Detection Modules (Optional)

Solids Analysis Modules (Optional)

High-Temperature Furnace

Up to 950°C

Focus Radiation NDIR Detector

Detects CO2

Oxidized Gas Stream

Electrochemical Detector (ChD)

Detects NOx

Chemiluminescence Detector (CLD)

Detects NOx

Microliter Syringe

AS 60 Autosampler

HT 1300 Module

Catalyst-free combustion up to 1800°C

Double Furnace Module

Catalytic combustion up to 950°C

Click to download full resolution via product page

Key components and their relationships in the multi N/C 2300 system.

The modular design of the multi N/C 2300 series, including options for different nitrogen

detectors and solids analysis modules like the HT 1300 for catalyst-free high-temperature

combustion, provides significant flexibility for a wide range of applications.[1][3] The multi N/C

2300 duo model comes pre-configured for fully automated analysis of both liquid and solid

samples.[3] For dedicated high-throughput nitrogen analysis, particularly for total protein
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determination in aqueous solutions, the multi N/C 2300 N model is available, equipped with a

CLD detector as standard.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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